2,3,5-Trimethoxy-alpha-methyl-benzeneethanamine,monohydrochloride

• IUPAC Name: 1-(2,3,5-trimethoxyphenyl)propan-2-amine;hydrochloride
• InChI: InChI=1S/C12H19NO3.ClH/c1-8(13)5-9-6-10(14-2)7-11(15-3)12(9)16-4;/h6-8H,5,13H2,1-4H3;1H
• InChI Key: SXINZWPVERIRBZ-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=C(C(=CC(=C1)OC)OC)OC)N.Cl
• Molecular Formula: C12H20ClNO3
• DSSTOX Substance ID: DTXSID201342524
• Molecular Weight: 261.74 g/mol
• CAS RN: 5556-74-1

Description

2,3,5-Trimethoxy-alpha-methyl-benzeneethanamine,monohydrochloride, also known as Benzeneethanamine, 2,3,5-trimethoxy-alpha-methyl-, is a compound with the molecular formula C12H20ClNO3. It is categorized as an amphetamine.

Molecular Structure Analysis

The molecular structure of 2,3,5-Trimethoxy-alpha-methyl-benzeneethanamine,monohydrochloride consists of a benzene ring substituted with three methoxy groups and one alpha-methyl-benzeneethanamine group. The compound has a molecular weight of 261.74 g/mol.

Scientific Research Applications

Neurotransmission Effects

• Monoamine Neurotransmission: Studies have demonstrated that phenethylamine derivatives like 2,3,5-Trimethoxy-alpha-methyl-benzeneethanamine influence the re-uptake and release of monoamines (dopamine, serotonin, and norepinephrine) in the brain. This research is pivotal in understanding the interaction of such compounds with central nervous system neurotransmission (Nagai, Nonaka, & Kamimura, 2007).

Chemical Analysis and Detection

• Detection in Biological Samples: High-performance liquid chromatography with tandem mass spectrometry (HPLC-MS/MS) has been utilized to detect and quantify derivatives of 2,3,5-Trimethoxy-alpha-methyl-benzeneethanamine in serum and urine, as shown in a case study involving intoxication (Poklis et al., 2014).

Synthesis and Structural Analysis

• Synthesis of Medical Intermediates: The compound has been studied for its role as a medical intermediate molecule in the synthesis of other compounds, particularly in the context of psychotic and schizophrenic psychosis treatments (Zhimin, 2003).
• Crystallographic Study: X-ray crystallography has been used to study the structure of similar compounds, providing insights into their molecular conformations and potential pharmaceutical applications (Horn et al., 1975).

Pharmacological Research

• Neurochemical Effects: Research has investigated the effects of similar compounds on monoamine levels in the brain, which has implications for understanding their pharmacological effects on conditions like anxiety and migraines (Naplekova et al., 2017).

Material Science and Chemistry

• Polyester Synthesis: The compound has been involved in research related to the synthesis of hyperbranched polyesters, highlighting its potential applications in material science (Wooley et al., 1994).

Mechanism of Action

Target of Action

The primary targets of 2,3,5-Trimethoxy-alpha-methyl-benzeneethanamine,monohydrochloride are the 5-HT2 serotonin receptors . These receptors play a crucial role in the regulation of mood, anxiety, and schizophrenia among other neurological processes .

Mode of Action

The compound interacts with its targets by having modest effects on the 5-HT2 serotonin receptors . The pEC50s values are 5.15 and 5.31 for phosphatidyl inositol release through 5-HT2A and 5HT2C, respectively . This interaction results in changes in the serotonin levels in the brain, which can affect mood and perception .

Biochemical Pathways

The affected pathways primarily involve the serotonin system. The compound’s interaction with the 5-HT2 receptors leads to a release of phosphatidyl inositol . This can have downstream effects on various neurological and psychological processes, including mood regulation and perception .

Result of Action

The molecular and cellular effects of the compound’s action primarily involve changes in the serotonin system. By interacting with the 5-HT2 receptors, the compound can affect the release of phosphatidyl inositol, leading to changes in mood and perception .